Cas no 55012-32-3 (2-isopropylbenzaldehyde)

• Product Name: 2-isopropylbenzaldehyde
• CAS No: 55012-32-3
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1591682
• PubChem ID: 590536
• Update Time: 2025-04-21

2-isopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-isopropylbenzaldehyde
• Isopropylbenzaldehyde
• 2-(propan-2-yl)benzaldehyde
• 55012-32-3
• DB-423476
• BCP04819
• CS-W019200
• 2-isopropyl benzaldehyde
• AKOS010078186
• BS-17300
• DB-370621
• MFCD06201222
• 2-iso-propylbenzaldehyde
• Z1171158413
• 2-iso-propylbenzaldehyde, AldrichCPR
• SCHEMBL385724
• DTXSID40203553
• N12306
• 6502-22-3
• 2-isopropyl-benzaldehyde
• 2-(1-Methylethyl)benzaldehyde
• EINECS 259-433-0
• EN300-136693
• SY109589
• 2-propan-2-ylbenzaldehyde
• A867763
• 2-Iso-propylbenzaldehyde;
• NS00033221
• o-isopropylbenzaldehyde

• Inchi： 1S/C10H12O/c1-8(2)10-6-4-3-5-9(10)7-11/h3-8H,1-2H3
• InChI Key： DTALCVXXATYTQJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.98
• Boiling Point: 226.1°C at 760 mmHg
• Flash Point: 91.2°C
• Refractive Index: 1.536
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes